Cas no 205527-00-0 (5,6,7,4'-tetrahydroxyflavonol-3-O-rutinoside)

5,6,7,4'-Tetrahydroxyflavonol-3-O-rutinoside is a flavonoid glycoside characterized by its hydroxylated flavonol core conjugated with a rutinoside moiety. This compound exhibits notable antioxidant properties due to its multiple phenolic hydroxyl groups, which scavenge reactive oxygen species and chelate metal ions. Its structural features contribute to potential anti-inflammatory and vasoprotective effects, making it relevant in biochemical and pharmacological research. The rutinoside sugar moiety enhances solubility and bioavailability, facilitating its study in cellular and in vivo models. Analytical methods such as HPLC and LC-MS are commonly employed for its identification and quantification. This compound serves as a valuable reference standard in natural product chemistry and nutraceutical investigations.

5,6,7,4'-tetrahydroxyflavonol-3-O-rutinoside structure

205527-00-0 structure

Product Name:5,6,7,4'-tetrahydroxyflavonol-3-O-rutinoside

CAS No:205527-00-0

MF:C₂₇H₃₀O₁₆

MW:610.517509937286

CID:4671178

PubChem ID:10371537

Update Time:2025-10-28

5,6,7,4'-tetrahydroxyflavonol-3-O-rutinoside Chemical and Physical Properties

Names and Identifiers

- 6-Hydroxykaempferol 3-beta-rutinoside
- 5,6,7,4'-tetrahydroxyflavonol-3-O-rutinoside
- 5,6,7,4'-Tetrahydroxyflavonol 3-O-rutinoside
- 4',5,6,7-Tetrahydroxyflavonol 3-rutinoside
- Q27134753
- 5,6,7-Trihydroxy-2-(4-hydroxyphenyl)-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
- 5,6,7-trihydroxy-2-(4-hydroxyphenyl)-3-[(2S,3R,4S,5S,6R)-
- 205527-00-0
- E87176
- CS-0140288
- CHEBI:66215
- FS-7273
- 5,6,7-trihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-3-yl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
- HY-N8191
- 5,6,7-trihydroxy-2-(4-hydroxyphenyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
- CHEMBL449793
- AKOS040760237
- 3-[[6-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-5,6,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- 6-Hydroxykaempferol 3-rutinoside
- 5,6,7-trihydroxy-2-(4-hydroxyphenyl)-3-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-({[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}methyl)oxan-2-yl]oxy}chromen-4-one
- DA-70308
- Inchi： 1S/C27H30O16/c1-8-15(30)20(35)22(37)26(40-8)39-7-13-17(32)21(36)23(38)27(42-13)43-25-19(34)14-12(6-11(29)16(31)18(14)33)41-24(25)9-2-4-10(28)5-3-9/h2-6,8,13,15,17,20-23,26-33,35-38H,7H2,1H3/t8-,13+,15-,17+,20+,21-,22+,23+,26+,27-/m0/s1
- InChI Key： QYRJNVCANQPMCH-QGAVNTNWSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1C(C2C(=C(C(=CC=2OC=1C1C=CC(=CC=1)O)O)O)O)=O

Computed Properties

Exact Mass: 610.15338487 g/mol
Monoisotopic Mass: 610.15338487 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 16
Heavy Atom Count: 43
Rotatable Bond Count: 6
Complexity: 1020
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 266
Molecular Weight: 610.5

5,6,7,4'-tetrahydroxyflavonol-3-O-rutinoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1311-5 mg	6-Hydroxykaempferol 3-beta-rutinoside	205527-00-0		5mg	￥4179.00	2022-04-26
Cooke Chemical	M3627757-5mg	6-Hydroxykaempferol3-β-rutinoside	205527-00-0	≥98%	5mg	RMB 2400.00	2025-02-21
TargetMol Chemicals	TN1311-10 mg	5,6,7,4'-Tetrahydroxyflavonol 3-O-rutinoside	205527-00-0	98%	10mg	￥ 4,280	2023-07-11
TargetMol Chemicals	TN1311-1 mL * 10 mM (in DMSO)	5,6,7,4'-Tetrahydroxyflavonol 3-O-rutinoside	205527-00-0	98%	1 mL * 10 mM (in DMSO)	￥ 4380	2023-09-15
TargetMol Chemicals	TN1311-10mg	5,6,7,4'-Tetrahydroxyflavonol 3-O-rutinoside	205527-00-0	98%	10mg	￥ 4280	2023-09-15
TargetMol Chemicals	TN1311-1mg	5,6,7,4'-Tetrahydroxyflavonol 3-O-rutinoside	205527-00-0		1mg	￥ 1300	2024-07-20
TargetMol Chemicals	TN1311-1mg	5,6,7,4'-Tetrahydroxyflavonol 3-O-rutinoside	205527-00-0		1mg	￥ 1300	2024-07-24